Cas no 287389-40-6 (Carbamimidic-13C acid,methyl ester, monohydrochloride (9CI))

• Product Name: Carbamimidic-13C acid,methyl ester, monohydrochloride (9CI)
• CAS No: 287389-40-6
• MF: C₂H₇ClN₂O
• MW: 111.535434007645
• CID: 248724
• PubChem ID: 16213599
• Update Time: 2025-09-27

Carbamimidic-13C acid,methyl ester, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamimidic-13C acid,methyl ester, monohydrochloride (9CI)
• methyl carbamimidate,hydrochloride
• methyl carbamimidate;hydrochloride
• SCHEMBL1332734
• O-Methylisourea-13C hydrochloride
• O-Methylisourea-13C hydrochloride, 99 atom % 13C
• Methyl (~13~C)carbamimidate--hydrogen chloride (1/1)
• 287389-40-6
• J-017231
• DTXSID90584061

• Inchi： 1S/C2H6N2O.ClH/c1-5-2(3)4;/h1H3,(H3,3,4);1H/i2+1;
• InChI Key： MUDVUWOLBJRUGF-CGOMOMTCSA-N
• SMILES： Cl.O(C)[13C](=N)N

Computed Properties

• Exact Mass: 111.0280454g/mol
• Monoisotopic Mass: 111.0280454g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 42.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Melting Point: 122-132 °C(lit.)
• Solubility: Not determined

Carbamimidic-13C acid,methyl ester, monohydrochloride (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38